Cas no 1171587-56-6 (3-Methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine)

3-Methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine structure
1171587-56-6 structure
Product Name:3-Methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine
CAS No:1171587-56-6
MF:C13H12N4S
MW:256.326180458069
MDL:MFCD11986443
CID:4561490
PubChem ID:33676802
Update Time:2024-11-06

3-Methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine
    • 1171587-56-6
    • F2135-0586
    • STL191459
    • EN300-239204
    • 5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-amine
    • AKOS005207817
    • MDL: MFCD11986443
    • Inchi: 1S/C13H12N4S/c1-9-7-12(14)17(16-9)13-15-11(8-18-13)10-5-3-2-4-6-10/h2-8H,14H2,1H3
    • InChI Key: UFLJUMQTUAPAJB-UHFFFAOYSA-N
    • SMILES: N1(C2=NC(C3=CC=CC=C3)=CS2)C(N)=CC(C)=N1

Computed Properties

  • Exact Mass: 256.07826757g/mol
  • Monoisotopic Mass: 256.07826757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 85Ų

3-Methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine Pricemore >>

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